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Compound of Interest

Compound Name: 13-Hydroxyglucopiericidin A

Cat. No.: B1254357 Get Quote

13-Hydroxyglucopiericidin A: A Technical
Whitepaper
Molecular Formula: C₃₁H₄₇NO₁₀ CAS Number: 132150-13-1

This document provides a comprehensive technical overview of 13-Hydroxyglucopiericidin A,

a natural product with notable antibiotic and antineoplastic properties. The information is

intended for researchers, scientists, and professionals in the field of drug development.

Introduction
13-Hydroxyglucopiericidin A is an antibiotic isolated from the fermentation broth of

Streptomyces sp.[1] It is characterized by its significant in vitro activity against a range of tumor

cell lines and its effects on various bacteria and fungi.[1] Its molecular structure, a glycoside

derivative of a piericidin, suggests a potential for complex biological interactions, making it a

molecule of interest for further investigation in oncology and infectious disease research.

Physicochemical Properties
While detailed experimental data on the physicochemical properties of 13-
Hydroxyglucopiericidin A are not readily available in publicly accessible literature, its basic

properties are summarized below.
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Property Value Source

Molecular Formula C₃₁H₄₇NO₁₀ PubChem

Molecular Weight 593.7 g/mol PubChem

CAS Number 132150-13-1 PubChem

Biological Activity
Based on the foundational study, 13-Hydroxyglucopiericidin A exhibits potent biological

activities, primarily as an antineoplastic and antibiotic agent.[1]

Antineoplastic Activity
The compound has demonstrated strong cytotoxic activity against a panel of human tumor cell

lines in vitro.[1][2] The available information from the initial discovery highlights its effects on

the following cell lines:

HeLa (Cervical Carcinoma)[1]

Leukemia P388[1]

Lung Carcinoma[1]

Melanoma[1]

Quantitative data, such as IC₅₀ values, from the primary literature are not available in the public

domain. Further studies are required to quantify the potency of its antitumor effects.

Antimicrobial Activity
13-Hydroxyglucopiericidin A has been reported to affect both bacteria and fungi.[1] Specific

details regarding the spectrum of activity, such as Minimum Inhibitory Concentrations (MICs)

against particular strains, are not detailed in the available abstracts.

Mechanism of Action
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The precise mechanism of action for 13-Hydroxyglucopiericidin A has not been elucidated in

the currently accessible literature. Given its structural similarity to piericidins, which are known

inhibitors of the mitochondrial electron transport chain (specifically Complex I), it is plausible

that 13-Hydroxyglucopiericidin A shares a similar target. However, this remains a hypothesis

pending further experimental validation. No specific signaling pathways have been identified to

date.

Experimental Protocols
Detailed experimental protocols for the isolation and biological characterization of 13-
Hydroxyglucopiericidin A are not fully available. The following represents a generalized

methodology based on the abstract of the original publication.[1]

Isolation and Purification
Fermentation: A strain of Streptomyces sp. is cultured in a suitable nutrient-rich medium to

encourage the production of secondary metabolites, including 13-Hydroxyglucopiericidin
A.

Extraction: The fermentation broth is harvested, and the active compound is extracted from

the culture filtrate and/or mycelium using organic solvents.

Chromatography: The crude extract is subjected to a series of chromatographic techniques

for purification. This likely includes:

Adsorption chromatography (e.g., silica gel)

Partition chromatography

Size-exclusion chromatography

Structure Elucidation: The molecular structure of the purified compound is determined using

spectroscopic methods, such as Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).[1]

In Vitro Cytotoxicity Assays

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1254357?utm_src=pdf-body
https://www.benchchem.com/product/b1254357?utm_src=pdf-body
https://www.benchchem.com/product/b1254357?utm_src=pdf-body
https://www.benchchem.com/product/b1254357?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2258331/
https://www.benchchem.com/product/b1254357?utm_src=pdf-body
https://www.benchchem.com/product/b1254357?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2258331/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard cell-based assays would be employed to determine the cytotoxic effects of 13-
Hydroxyglucopiericidin A on cancer cell lines. A typical workflow would involve:

Cell Culture: Human tumor cell lines (e.g., HeLa, P388) are maintained in appropriate culture

media and conditions.

Compound Treatment: Cells are seeded in multi-well plates and treated with a range of

concentrations of 13-Hydroxyglucopiericidin A.

Viability Assay: After a defined incubation period (e.g., 48-72 hours), cell viability is assessed

using a colorimetric assay such as MTT, XTT, or a fluorescence-based method.

Data Analysis: The results are used to calculate the IC₅₀ value, the concentration of the

compound that inhibits cell growth by 50%.
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Caption: Biological activities of 13-Hydroxyglucopiericidin A.

Generalized Experimental Workflow for Isolation and
Activity Screening
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Caption: Generalized workflow for isolation and screening.

Conclusion and Future Directions
13-Hydroxyglucopiericidin A is a promising natural product with demonstrated antineoplastic

and antibiotic activities. The foundational research from 1990 laid the groundwork for

understanding this molecule. However, a significant gap in knowledge exists regarding its
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specific potency (IC₅₀ and MIC values), its mechanism of action, and its effects on specific

molecular pathways.

Future research should focus on:

Re-isolation and Scale-up: Developing robust fermentation and purification protocols to

obtain sufficient quantities for in-depth studies.

Quantitative Biological Evaluation: Comprehensive screening against a wider panel of

cancer cell lines and microbial pathogens to determine its spectrum of activity and potency.

Mechanism of Action Studies: Investigating its molecular targets, with a primary focus on

mitochondrial function, and elucidating the signaling pathways it modulates in cancer cells.

Preclinical Development: If warranted by further studies, advancing the molecule into

preclinical models to assess its in vivo efficacy and safety.

This technical guide summarizes the current, albeit limited, state of knowledge on 13-
Hydroxyglucopiericidin A and highlights the need for further research to unlock its full

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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